Cas no 2034586-76-8 (2,5-dichloro-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]benzene-1-sulfonamide)

• Product Name: 2,5-dichloro-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]benzene-1-sulfonamide
• CAS No: 2034586-76-8
• MF: C₁₅H₁₇Cl₂NO₃S₂
• MW: 394.336379766464
• CID: 5360107
• Update Time: 2025-06-23

2,5-dichloro-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-(5-hydroxy-3-(thiophen-2-yl)pentyl)benzenesulfonamide
• 2,5-dichloro-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]benzene-1-sulfonamide
• 2,5-dichloro-N-(5-hydroxy-3-thiophen-2-ylpentyl)benzenesulfonamide

• Inchi： 1S/C15H17Cl2NO3S2/c16-12-3-4-13(17)15(10-12)23(20,21)18-7-5-11(6-8-19)14-2-1-9-22-14/h1-4,9-11,18-19H,5-8H2
• InChI Key： INIFCXBSZBOGTF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1S(NCCC(C1=CC=CS1)CCO)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 458
• XLogP3: 3.6
• Topological Polar Surface Area: 103

Additional information on 2,5-dichloro-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]benzene-1-sulfonamide

2,5-Dichloro-N-[5-Hydroxy-3-(Thiophen-2-Yl)Pentyl]Benzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 2034586-76-8, known as 2,5-dichloro-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]benzene-1-sulfonamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzene ring substituted with dichloro groups and a sulfonamide moiety linked to a pentyl chain containing a hydroxyl group and a thiophene ring. The combination of these functional groups makes it a versatile molecule with diverse applications.

Benzene rings are fundamental structures in organic chemistry, and the substitution pattern in this compound plays a crucial role in its chemical reactivity and biological activity. The presence of two chlorine atoms at the 2 and 5 positions of the benzene ring introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. This substitution pattern is often associated with increased stability and reactivity in certain chemical transformations.

The sulfonamide group is another critical feature of this compound. Sulfonamides are known for their ability to form strong hydrogen bonds, which can enhance the bioavailability of drugs. In this molecule, the sulfonamide group is attached to a pentyl chain that contains both a hydroxyl group and a thiophene ring. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known for its stability and ability to participate in various types of interactions, including π-π stacking and hydrogen bonding.

Recent studies have highlighted the potential of 2,5-dichloro-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]benzene-1-sulfonamide in drug discovery. Researchers have explored its role as a potential lead compound for developing new therapeutic agents. For instance, its ability to modulate certain enzyme activities has been investigated in preclinical models, showing promising results in inhibiting key enzymes involved in inflammatory pathways.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the benzene ring with dichloro substitutions, followed by the introduction of the sulfonamide group. The pentyl chain with hydroxyl and thiophene substituents is then coupled to the sulfonamide group through nucleophilic substitution or other coupling reactions.

In terms of applications, 2,5-dichloro-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]benzene-1-sulfonamide has shown potential in the field of medicinal chemistry. Its unique structure allows it to interact with various biological targets, making it a valuable tool for studying complex biological systems. Additionally, its stability under physiological conditions suggests that it could be suitable for use in drug delivery systems or as a component in advanced materials.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its impact on ecosystems. Recent research has focused on identifying microbial communities capable of degrading similar compounds under aerobic and anaerobic conditions. These studies provide valuable insights into how such compounds can be safely managed and disposed of.

In conclusion, 2,5-dichloro-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]benzene-1-sulfonamide represents an exciting advancement in organic chemistry with wide-ranging applications. Its unique structure and functional groups make it a valuable asset for researchers across various disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in shaping future innovations in chemistry and pharmacology.